Cas no 147511-60-2 (b-D-Allopyranoside,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl)

• Product Name: b-D-Allopyranoside,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl
• CAS No: 147511-60-2
• MF: C₂₁H₂₄O₁₀
• MW: 436.409267425537
• CID: 157194
• PubChem ID: 127040
• Update Time: 2025-04-19

b-D-Allopyranoside,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Allopyranoside,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl
• 2-[[5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (-)-Epiafzelechin-3-O-beta-D-allopyranoside
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl hexopyranoside
• beta-D-Allopyranoside, 3,4-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl, (2R-cis)-
• Propinqualin
• DTXSID10933133
• 147511-60-2
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl hexopyranoside

• Inchi： 1S/C21H24O10/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9/h1-6,15-28H,7-8H2
• InChI Key： XWMNERHJDTUVJN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1OC1CC2C(=CC(=CC=2OC1C1C=CC(=CC=1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 436.137
• Monoisotopic Mass: 436.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 0.2
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 776°C at 760 mmHg
• Flash Point: 423.1°C
• Refractive Index: 1.733

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides